![molecular formula C23H25FN4O3 B2795820 Tert-butyl 4-{4-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}piperazine-1-carboxylate CAS No. 1272756-32-7](/img/structure/B2795820.png)
Tert-butyl 4-{4-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of piperazine, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms . The piperazine ring is substituted with a phenyl group that is further substituted with a 1,2,4-oxadiazole ring, another type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound would likely show the piperazine ring, the phenyl ring, and the 1,2,4-oxadiazol ring as distinct entities. The exact conformation would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
Piperazine derivatives are known to undergo a variety of chemical reactions, including alkylation, acylation, and various types of cycloaddition reactions . The reactivity of this specific compound would depend on the electronic and steric properties of the substituents.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Characterization
- The compound has been synthesized and characterized using various spectroscopic methods like LCMS, NMR, IR, and CHN elemental analysis. Its crystalline structure in the monoclinic crystal system was confirmed by X-ray diffraction data (Sanjeevarayappa et al., 2015).
Biological Evaluation
- It exhibited moderate anthelmintic activity but poor antibacterial activity in in vitro studies (Sanjeevarayappa et al., 2015).
Structural Studies
- Piperazine derivatives like this compound have been analyzed for their molecular structure using X-ray diffraction and computational methods to understand their reactive sites for electrophilic and nucleophilic nature (Kumara et al., 2017).
Antioxidant Activity
- Piperazine derivatives have been screened for their antioxidant activity, with some showing significant radical scavenging abilities (Mallesha et al., 2014).
Enzymatic C-Demethylation
- The compound's derivatives have been studied for their enzymatic C-demethylation in rat liver microsomes, revealing insights into their metabolic pathways (Yoo et al., 2008).
Antimicrobial Activities
- Some derivatives have been evaluated for their antimicrobial activities, showing varying degrees of effectiveness against different microorganisms (Başoğlu et al., 2013).
Synthesis of Biologically Active Compounds
- The compound is used as an intermediate in the synthesis of biologically active compounds, such as benzimidazole compounds (Ya-hu, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 4-[4-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN4O3/c1-23(2,3)30-22(29)28-14-12-27(13-15-28)19-10-6-16(7-11-19)20-25-21(31-26-20)17-4-8-18(24)9-5-17/h4-11H,12-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFUYBVBGUINNNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)C3=NOC(=N3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.